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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzonitrile

Cat. No.: B1305115

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-3-nitrobenzonitrile is an aromatic organic compound with the chemical formula
CsHeN20s. It features a benzene ring substituted with a methoxy group (-OCHs), a nitro group
(-NO2), and a nitrile group (-CN). This compound serves as a valuable building block in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals, owing to the
reactivity conferred by its functional groups.[1] Its characteristic pale yellow to light brown solid
appearance and solubility in common organic solvents make it suitable for a variety of chemical
transformations.[1] This guide provides a comprehensive overview of its chemical properties,
spectroscopic data, and a detailed synthesis protocol.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Methoxy-3-nitrobenzonitrile is
presented below. It is important to note that the melting point varies between different suppliers.
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Property Value Source(s)
Molecular Formula CsHeN20s3 [1112]
Molecular Weight 178.15 g/mol [3]

CAS Number 33224-23-6 [1][2]
Appearance Pale yellow to light brown solid  [1]

Melting Point 126 - 129 °C [1]

148 - 151 °C [4]

Soluble in organic solvents
Solubility such as ethanol and acetone; [1]

limited solubility in water.

3-Nitro-4-methoxybenzonitrile,
p-Anisonitrile, 3-nitro-, 5-
Cyano-2-

Synonyms ] [1]
methoxynitrobenzene,
Benzonitrile, 4-methoxy-3-

nitro-

Spectroscopic Data
'H NMR Spectroscopy

The *H NMR spectrum of 4-Methoxy-3-nitrobenzonitrile in CDClIs shows the following
characteristic peaks:
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. . Coupling
Chemical Shift L ] .
Multiplicity Integration Constant (J) Assighment
(3) ppm
Hz
8.15 d 1H 2 Aromatic H
7.83 dd 1H 8.8 and 2 Aromatic H
7.20 d 1H 8.8 Aromatic H
4.05 S 3H -OCHs

Source: Bio-protocol, 2021[4]

Mass Spectrometry

Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 4-Methoxy-3-nitrobenzonitrile
reveals a molecular ion peak (M+) at:

m/z Identity

178 M+

Source: Bio-protocol, 2021[4]

Experimental Protocols
Synthesis of 4-Methoxy-3-nitrobenzonitrile

A detailed two-step one-pot synthesis method starting from 4-methoxy-3-nitrobenzaldehyde
has been described.[4] The process involves the formation of an oxime intermediate followed
by dehydration to the nitrile.

Materials:
e 4-methoxy-3-nitrobenzaldehyde

e Methanol (MeOH)
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Hydroxylamine hydrochloride (NH20OH-HCI)

Pyridine

Dichloromethane (CH2zCl2)

Anhydrous Sodium Sulfate (Na2S0a4)

Acetic anhydride

Procedure:

o To a solution of 4-methoxy-3-nitrobenzaldehyde (870 mg, 4.80 mmol) in methanol (30 mL),
add hydroxylamine hydrochloride (334 mg, 4.80 mmol) and two drops of pyridine.

o Reflux the mixture for 24 hours.

o Evaporate the solvent.

¢ Dissolve the obtained residue in dichloromethane and wash with water.

e Dry the organic layer over anhydrous Na:SOa4 and evaporate the solvent under vacuum.

o Dissolve the residue in 15 mL of pyridine.

e Add acetic anhydride (1 mL) to the mixture.

 Stir the reaction at room temperature for 9 hours.

e Treat the reaction mixture with 2N HCI and extract with dichloromethane.

o Evaporate the solvent to obtain the crude product. The reported yield of the crude product is
80% (685 mg) and it was used without further purification.[4]

Experimental Workflow:
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Synthesis of 4-Methoxy-3-nitrobenzonitrile

Start:
4-methoxy-3-nitrobenzaldehyde

\
Reflux with NH20H-HCl
and Pyridine in MeOH
(24 hours)

\

Evaporate Solvent

\

Dissolve in CH2Cl2
and Wash with Water

\

Dry over Na2504
and Evaporate Solvent

\

Dissolve in Pyridine

\
Add Acetic Anhydride

\

Stir at Room Temperature
(9 hours)

\

Workup with 2N HCI
and Extract with CH2Cl2

A

Evaporate Solvent

\

End:
4-Methoxy-3-nitrobenzonitrile
(Crude Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Methoxy-3-nitrobenzonitrile.
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Biological Activity

Currently, there is no publicly available information regarding the specific biological activity of 4-
Methoxy-3-nitrobenzonitrile, including its involvement in signaling pathways, enzyme
inhibition, or receptor binding. Further research is required to elucidate the pharmacological
and toxicological profile of this compound.

Safety Information

4-Methoxy-3-nitrobenzonitrile should be handled with care as it may pose health risks if
inhaled or ingested.[1] Standard laboratory safety protocols, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, are recommended when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

4-Methoxy-3-nitrobenzonitrile is a valuable synthetic intermediate with well-defined chemical
and physical properties. This guide provides essential technical information, including
spectroscopic data and a detailed synthesis protocol, to support its use in research and
development. The absence of data on its biological activity highlights an area for future
investigation to fully understand the potential applications and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxy-3-
nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305115#4-methoxy-3-nitrobenzonitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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